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Compound of Interest

Compound Name: 2,4-Dimethoxybenzylamine

Cat. No.: B023717

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions
for 2,4-dimethoxybenzylamine (CAS No: 20781-20-8). The information is intended to equip
laboratory personnel with the necessary knowledge to handle this chemical safely, minimizing
exposure risks and ensuring proper emergency response.

Chemical and Physical Properties

2,4-Dimethoxybenzylamine is a versatile intermediate in organic synthesis, particularly in the
development of pharmaceuticals and agrochemicals.[1] Its physical properties are summarized
in the table below.
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Property Value

Molecular Formula CoH13NO2[1][2]

Molecular Weight 167.21 g/mol [1][2]

Appearance Clear, colorless to pale yellow liquid[1][3]
Boiling Point 140 °C @ 1 mmHg[1][2]

Density 1.113 g/mL at 25 °C[1][2]

Refractive Index n20/D 1.549 (lit.)[1][2]

Flash Point 113 °C (235.4 °F) - closed cup[2][4]
Solubility No data available[4]

Hazard Identification and Classification

2,4-Dimethoxybenzylamine is classified as a hazardous chemical. It is crucial to understand
its potential dangers before handling.

GHS Classification:

Hazard Class Category
Skin Corrosion/Irritation 1B[5]
Serious Eye Damage/Eye Irritation 1[5]

Signal Word: Danger[2][3]

Hazard Statements:

e H314: Causes severe skin burns and eye damage.[2][5]

Pictogram:

e GHSO05: Corrosive[2]
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Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when working with 2,4-
dimethoxybenzylamine. The following workflow outlines the essential steps for safe handling,
from initial risk assessment to final disposal.
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Caption: Workflow for the safe handling of 2,4-dimethoxybenzylamine.
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Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[3][6]

o Ensure that eyewash stations and safety showers are readily accessible.[3]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling 2,4-
dimethoxybenzylamine:

PPE Type Specification

Chemical safety goggles or a face shield (EN

Eye Protection
166).[6][7]

Appropriate chemical-resistant gloves (e.g.,
nitrile rubber).[6]

Hand Protection

) ) Alab coat and, if necessary, an apron or
Skin and Body Protection _
coveralls to prevent skin contact.[6]

Not typically required with adequate ventilation,
Respiratory Protection but a respirator may be necessary for large

spills or in poorly ventilated areas.[6]

Handling Procedures

» Avoid contact with skin, eyes, and clothing.[6]
e Do not breathe vapors or mist.[3][4]
» Wash hands thoroughly after handling.[3][4]

o Keep the container tightly closed when not in use.[4][6]

Storage

e Store in a cool, dry, and well-ventilated place.[4][6]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC369950050&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB1709801_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC369950050&countryCode=US&language=en
https://www.benchchem.com/product/b023717?utm_src=pdf-body
https://www.benchchem.com/product/b023717?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB1709801_EN.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12549~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2013:12:46~~2%204-Dimethoxybenzaldehyde~~
https://m.chemicalbook.com/ProductMSDSDetailCB1709801_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1709801_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1709801_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1709801_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC369950050&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-4-dimethoxybenzylamine.htm
https://www.fishersci.com/store/msds?partNumber=AC369950050&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-4-dimethoxybenzylamine.htm
https://www.chemicalbook.com/msds/2-4-dimethoxybenzylamine.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1709801_EN.htm
https://www.chemicalbook.com/msds/2-4-dimethoxybenzylamine.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1709801_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Keep the container tightly closed.[4][6]
o Store locked up.[3][4]

e Incompatible with oxidizing agents.[6]

Emergency Procedures

In the event of exposure or a spill, immediate action is critical.

First-Aid Measures

Exposure Route First-Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[3][6]

Immediately flush skin with plenty of water for at
. least 15 minutes while removing contaminated
Skin Contact ] ) ) )
clothing and shoes. Seek immediate medical

attention.[3][6]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.[3][6]

Do NOT induce vomiting. Never give anything
i by mouth to an unconscious person. Rinse
Ingestion _ _ _ _
mouth with water. Seek immediate medical

attention.[4][6]

Accidental Release Measures

o Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and
place it in a suitable container for disposal.[6]

o Large Spills: Evacuate the area and ventilate. Wear appropriate PPE. Contain the spill and
prevent it from entering drains. Collect the material for disposal.[6]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]

e Hazardous Combustion Products: In a fire, irritating and highly toxic gases may be
generated, including nitrogen oxides, carbon monoxide, and carbon dioxide.[3][6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][6]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, and national regulations.
[3] Do not allow the chemical to enter drains or waterways.

Toxicological Information

While specific quantitative toxicological data is not readily available in the provided search
results, the primary toxicological concern is the corrosive nature of 2,4-
dimethoxybenzylamine. It is known to cause severe skin burns and eye damage upon
contact.[3][5] The toxicological properties of this substance have not been fully investigated.[6]

Experimental Protocols: General Handling of a
Corrosive Liquid

The following is a generalized protocol for handling a corrosive liquid like 2,4-
dimethoxybenzylamine in a research setting. This protocol should be adapted to the specific
requirements of your experiment.
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Caption: General experimental workflow for handling corrosive liquids.
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Disclaimer: This document is intended as a guide and is not a substitute for a thorough risk
assessment and adherence to all applicable safety regulations. Always consult the most up-to-
date Safety Data Sheet (SDS) from your supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
2,4-Dimethoxybenzylamine]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b023717?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

